Cas no 4301-04-6 (Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl-)

• Product Name: Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl-
• CAS No: 4301-04-6
• MF: C₅H₇Cl₃O
• MW: 189.467478990555
• MDL: MFCD00018808
• CID: 1517599
• PubChem ID: 4321027
• Update Time: 2025-04-21

Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl-
• AKOS024334256
• 4301-04-6
• 2,2-Bis(chloromethyl)propanoyl chloride
• 3-chloro-2-(chloromethyl)-2-methylpropanoyl chloride
• MFCD00018808
• alpha,alpha-bischloromethyl propionyl chloride
• AC6135
• SCHEMBL1114745
• SY237733
• GTJUHRDCMURWFN-UHFFFAOYSA-N

• MDL： MFCD00018808
• Inchi： 1S/C5H7Cl3O/c1-5(2-6,3-7)4(8)9/h2-3H2,1H3
• InChI Key： GTJUHRDCMURWFN-UHFFFAOYSA-N
• SMILES： ClCC(C(=O)Cl)(C)CCl

Computed Properties

• Exact Mass: 187.95641
• Monoisotopic Mass: 187.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 231.2±20.0 °C at 760 mmHg
• Flash Point: 93.5±22.3 °C
• PSA: 17.07
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Propanoyl chloride, 3-chloro-2-(chloromethyl)-2-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides